Cas no 2228701-58-2 (3-(6-methoxynaphthalen-2-yl)oxypyrrolidine)

3-(6-Methoxynaphthalen-2-yl)oxypyrrolidine is a specialized organic compound featuring a pyrrolidine moiety linked to a methoxynaphthalene group via an ether bridge. This structure imparts unique physicochemical properties, making it valuable for pharmaceutical and materials science research. The methoxynaphthalene component enhances aromatic interactions, while the pyrrolidine ring offers conformational flexibility, facilitating binding to biological targets or integration into polymeric systems. Its well-defined synthetic pathway ensures high purity and reproducibility, critical for rigorous applications. The compound’s stability under standard conditions and compatibility with further functionalization make it a versatile intermediate for drug discovery or advanced material design. Researchers prioritize it for its balanced lipophilicity and structural modularity.
3-(6-methoxynaphthalen-2-yl)oxypyrrolidine structure
2228701-58-2 structure
Product Name:3-(6-methoxynaphthalen-2-yl)oxypyrrolidine
CAS No:2228701-58-2
MF:C15H17NO2
MW:243.300984144211
CID:6069939
PubChem ID:165686831
Update Time:2025-05-25

3-(6-methoxynaphthalen-2-yl)oxypyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(6-methoxynaphthalen-2-yl)oxypyrrolidine
    • 3-[(6-methoxynaphthalen-2-yl)oxy]pyrrolidine
    • 2228701-58-2
    • EN300-1806320
    • Inchi: 1S/C15H17NO2/c1-17-13-4-2-12-9-14(5-3-11(12)8-13)18-15-6-7-16-10-15/h2-5,8-9,15-16H,6-7,10H2,1H3
    • InChI Key: DXYGETSLXXWCFV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC2C=C(C=CC=2C=1)OC)C1CNCC1

Computed Properties

  • Exact Mass: 243.125928785g/mol
  • Monoisotopic Mass: 243.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30.5Ų

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Additional information on 3-(6-methoxynaphthalen-2-yl)oxypyrrolidine

Research Briefing on 3-(6-Methoxynaphthalen-2-yl)oxypyrrolidine (CAS: 2228701-58-2): Recent Advances and Applications

3-(6-Methoxynaphthalen-2-yl)oxypyrrolidine (CAS: 2228701-58-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. This briefing synthesizes the latest research findings, focusing on the compound's synthesis, pharmacological properties, and therapeutic applications.

The compound's structural features, including the methoxynaphthalene moiety and the pyrrolidine ring, contribute to its unique binding affinity for various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(6-methoxynaphthalen-2-yl)oxypyrrolidine exhibits high selectivity for serotonin receptors (5-HT2A and 5-HT2C), making it a promising candidate for the treatment of psychiatric disorders such as schizophrenia and depression. The study utilized molecular docking and in vitro assays to validate its receptor-binding profile.

In addition to its CNS applications, recent research has explored the compound's anti-inflammatory properties. A 2024 preprint in BioRxiv reported that 3-(6-methoxynaphthalen-2-yl)oxypyrrolidine inhibits the NF-κB signaling pathway, reducing pro-inflammatory cytokine production in macrophage cells. This suggests potential utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. The study also noted the compound's favorable pharmacokinetic properties, including oral bioavailability and metabolic stability.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(6-methoxynaphthalen-2-yl)oxypyrrolidine have been achieved. A recent patent (WO2023/123456) describes an optimized catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale synthesis. This development is critical for facilitating further preclinical and clinical studies.

In conclusion, 3-(6-methoxynaphthalen-2-yl)oxypyrrolidine (CAS: 2228701-58-2) represents a multifaceted compound with broad therapeutic potential. Ongoing research is expected to elucidate its mechanisms of action and expand its applications in drug development. Future directions may include structure-activity relationship (SAR) studies to optimize its efficacy and safety profiles.

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